Cas no 221167-39-1 (2-Quinoxalinecarboxylicacid, 7-fluoro-3,4-dihydro-3-oxo-, methyl ester)

• Product name: 2-Quinoxalinecarboxylicacid, 7-fluoro-3,4-dihydro-3-oxo-, methyl ester
• CAS No: 221167-39-1
• MF: C₁₀H₇N₂O₃F
• MW: 222.17258
• CID: 244170
• PubChem ID: 46238458

2-Quinoxalinecarboxylicacid, 7-fluoro-3,4-dihydro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylicacid, 7-fluoro-3,4-dihydro-3-oxo-, methyl ester
• methyl 7-fluoro-3-oxo-4H-quinoxaline-2-carboxylate
• METHYL 7-FLUORO-3-OXO-3,4-DIHYDROQUINOXALINE-2-CARBOXYLATE
• DTXSID30673180
• METHYL7-FLUORO-3-OXO-3,4-DIHYDROQUINOXALINE-2-CARBOXYLATE
• 221167-39-1
• MB05879
• AKOS005138023

• Inchi： InChI=1S/C10H7FN2O3/c1-16-10(15)8-9(14)13-6-3-2-5(11)4-7(6)12-8/h2-4H,1H3,(H,13,14)
• InChI Key： HNRYDKNQRQRMIZ-UHFFFAOYSA-N
• SMILES： COC(C1=NC2C=C(C=CC=2NC1=O)F)=O

Computed Properties

• Exact Mass: 222.04400
• Monoisotopic Mass: 222.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.49
• Refractive Index: 1.621
• PSA: 72.05000
• LogP: 0.84880